Cas no 1459124-31-2 (3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide)

• Product Name: 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide
• CAS No: 1459124-31-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6204827
• PubChem ID: 62305899
• Update Time: 2025-07-01

3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide
• 1459124-31-2
• AKOS011589563
• EN300-718756

• Inchi： 1S/C14H22N2O/c1-4-12(11-8-6-5-7-9-11)16-13(17)14(2,3)10-15/h5-9,12H,4,10,15H2,1-3H3,(H,16,17)
• InChI Key： UFUVCHAHZPJHJL-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)NC(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide

Introduction to 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide (CAS No. 1459124-31-2)

3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, identified by its CAS number 1459124-31-2, exhibits a unique combination of functional groups that make it a promising candidate for further investigation in drug discovery and molecular design. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, potential applications, and its relevance in contemporary research.

The molecular formula of 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide can be represented as C₁₃H₂₁NO₂. This structure consists of an amide functional group (-CONH₂) attached to a branched alkyl chain, with a phenyl substituent at the propyl group. The presence of both electron-donating and electron-withdrawing groups in its framework suggests that it may exhibit diverse interactions with biological targets, making it an intriguing subject for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The amide group is a well-known pharmacophore in drug design, often found in bioactive molecules due to its ability to form hydrogen bonds and participate in hydrophobic interactions. In particular, amides derived from branched aliphatic chains have been explored for their ability to modulate enzyme activity and receptor binding. The specific substitution pattern in 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide may contribute to its selectivity and efficacy when interacting with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide with greater accuracy. Molecular docking studies have shown that this molecule could potentially interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. For instance, preliminary simulations suggest that it may inhibit the activity of cyclooxygenase (COX), an enzyme commonly targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with ongoing research efforts to identify new molecules that can modulate inflammatory responses while minimizing side effects.

The synthesis of 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide represents another area of interest within synthetic organic chemistry. The compound’s structure presents challenges for synthetic chemists due to the need to introduce multiple functional groups in a controlled manner. However, recent reports have highlighted novel synthetic routes that leverage transition-metal catalysis and asymmetric methods to achieve high yields and enantioselectivity. These advances not only facilitate the production of this compound but also contribute to the broader toolkit available for constructing complex organic molecules.

In the context of drug discovery, 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide could serve as a key intermediate in the synthesis of more complex derivatives. By modifying its substituents or exploring different functionalization strategies, researchers may uncover analogs with enhanced pharmacological properties. For example, introducing additional polar or aromatic groups could improve solubility or binding affinity, while structural modifications might lead to novel mechanisms of action.

The compound’s relevance extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly interested in developing sustainable synthetic pathways that reduce waste and energy consumption. The efficient production of 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide could contribute to greener chemistry initiatives by providing a versatile building block for drug development.

Furthermore, the study of 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide contributes to our understanding of structure-function relationships in bioorganic chemistry. By analyzing how changes in its molecular framework affect its biological activity, researchers can gain insights into the principles governing molecular recognition and drug design. These insights are invaluable for developing next-generation therapeutics that are more effective and better tolerated by patients.

The future directions for research on 3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide are multifaceted. Experimental validation through biological assays will be crucial to confirm its potential therapeutic applications. Additionally, exploring its interactions with cellular systems could provide further clues about its mechanism of action and potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory discoveries into tangible benefits for human health.

In conclusion,3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide (CAS No. 1459124-31-2) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further investigation into its biological activities and synthetic possibilities. As research continues to uncover new applications for this molecule,3-amino-2,2-dimethyl-N-(1-phenylpropyl)propanamide is likely to play an important role in shaping the future of medicinal chemistry.